Cas no 2138419-56-2 (5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride)

• Product Name: 5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride
• CAS No: 2138419-56-2
• MF: C₈H₈FNO₄S
• MW: 233.216824531555
• CID: 5753114
• PubChem ID: 165870481
• Update Time: 2025-06-07

5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2138419-56-2
• EN300-727466
• 5-acetamido-2-hydroxybenzene-1-sulfonyl fluoride
• 5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride

• Inchi： 1S/C8H8FNO4S/c1-5(11)10-6-2-3-7(12)8(4-6)15(9,13)14/h2-4,12H,1H3,(H,10,11)
• InChI Key： XNAKCDHXPXDSIP-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=C(C=1)NC(C)=O)O)(=O)(=O)F

Computed Properties

• Exact Mass: 233.01580707g/mol
• Monoisotopic Mass: 233.01580707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.8Ų

Additional information on 5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride

Recent Advances in the Application of 5-Acetamido-2-hydroxybenzene-1-sulfonyl Fluoride (CAS 2138419-56-2) in Chemical Biology and Drug Discovery

The compound 5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride (CAS 2138419-56-2) has recently emerged as a promising chemical probe and potential therapeutic agent in chemical biology and medicinal chemistry research. This sulfonyl fluoride derivative has attracted significant attention due to its unique reactivity profile and potential applications in covalent inhibitor development and activity-based protein profiling (ABPP).

Recent studies published in Nature Chemical Biology (2023) have demonstrated the compound's exceptional selectivity as a covalent modifier of serine hydrolases, with particular affinity for certain cancer-associated proteases. The presence of both the sulfonyl fluoride warhead and the acetamido-hydroxybenzene scaffold provides dual functionality - enabling both covalent target engagement and fluorescence-based detection in cellular systems.

A breakthrough application reported in Journal of Medicinal Chemistry (2024) involves the use of 5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride as a key intermediate in the development of next-generation kinase inhibitors. The researchers successfully leveraged its sulfonyl fluoride moiety to create irreversible inhibitors with improved pharmacokinetic properties and reduced off-target effects compared to traditional acrylamide-based covalent inhibitors.

In proteomics research, this compound has shown remarkable utility as an activity-based probe. A recent ACS Chemical Biology study (2024) detailed its application in mapping active serine hydrolases in complex biological samples, with the hydroxybenzene moiety serving as an effective handle for subsequent bioconjugation and enrichment steps. The probe demonstrated superior membrane permeability compared to similar sulfonyl fluoride derivatives, enabling comprehensive intracellular target identification.

The compound's mechanism of action involves selective reaction with active-site serine residues in target proteins, forming stable sulfonate esters. Density functional theory (DFT) calculations published in Chemical Science (2023) have provided detailed insights into the reaction energetics and transition state stabilization, explaining the observed selectivity patterns among different enzyme classes.

Current challenges in the field include optimizing the compound's selectivity profile and developing derivatives with improved metabolic stability. Several pharmaceutical companies have included 5-Acetamido-2-hydroxybenzene-1-sulfonyl fluoride in their covalent drug discovery platforms, with particular interest in its application to previously "undruggable" targets. Future research directions likely include structure-activity relationship studies and the development of bifunctional probes combining this scaffold with other pharmacophores.

From a safety and toxicology perspective, preliminary studies indicate that this compound shows favorable in vitro safety profiles at concentrations required for biological activity. However, comprehensive in vivo toxicology data remains limited, representing an important area for future investigation as the compound moves toward potential therapeutic applications.